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Compound of Interest

Compound Name: NDT-30805

Cat. No.: B12395763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

NDT-30805, a selective inhibitor of the NLRP3 inflammasome. These guidelines are intended

to assist researchers in accurately preparing stock solutions and designing experiments to

investigate the role of the NLRP3 inflammasome in inflammation and immunity.

Introduction to NDT-30805
NDT-30805 is a potent and selective small-molecule inhibitor of the NOD-, LRR- and pyrin

domain-containing protein 3 (NLRP3) inflammasome.[1][2][3][4] The NLRP3 inflammasome is a

multi-protein complex that plays a crucial role in the innate immune system by activating

caspase-1 and subsequently processing the pro-inflammatory cytokines interleukin-1β (IL-1β)

and IL-18. Aberrant activation of the NLRP3 inflammasome is implicated in a wide range of

inflammatory diseases. NDT-30805 exerts its inhibitory effect by docking into the NACHT

domain of the NLRP3 protein, thereby preventing inflammasome assembly and activation.

Data Presentation
The following tables summarize the key chemical and biological properties of NDT-30805.
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Table 1: Chemical Properties of NDT-30805

Property Value

Molecular Formula C₂₃H₂₂N₆S

Molecular Weight 414.53 g/mol [5][6][7]

Appearance Solid

Solubility Soluble in DMSO (up to 100 mM)

Storage

Store powder at -20°C for up to 3 years. Store

solutions in DMSO at -80°C for up to 6 months.

[6]

Table 2: Biological Activity of NDT-30805

Assay Cell Type IC₅₀ Reference

IL-1β Release Human PBMCs 13 nM[5][6] Harrison et al., 2022

ASC Speck Formation THP-1 ASC-GFP cells 34 nM Harrison et al., 2022

IL-1β Release Human Whole Blood 1500 nM Harrison et al., 2022

Experimental Protocols
Preparation of NDT-30805 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NDT-30805 in dimethyl

sulfoxide (DMSO).

Materials:

NDT-30805 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b12395763/docs?utm_src=pdf-body#preparing-stock-solutions-of-ndt-30805-a-guide-for-researchers
https://www.medchemexpress.com/ndt-30805.html
https://www.invivochem.com/ndt-30805.html
https://www.medchemexpress.com/ndt-30805.html?locale=ko-KR
https://www.invivochem.com/ndt-30805.html
https://www.benchchem.com/product/b12395763/docs?utm_src=pdf-body#preparing-stock-solutions-of-ndt-30805-a-guide-for-researchers
https://www.medchemexpress.com/ndt-30805.html
https://www.invivochem.com/ndt-30805.html
https://www.benchchem.com/product/b12395763/docs?utm_src=pdf-body#preparing-stock-solutions-of-ndt-30805-a-guide-for-researchers
https://www.benchchem.com/product/b12395763/docs?utm_src=pdf-body#preparing-stock-solutions-of-ndt-30805-a-guide-for-researchers
https://www.benchchem.com/product/b12395763/docs?utm_src=pdf-body#preparing-stock-solutions-of-ndt-30805-a-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of NDT-30805:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 414.53 g/mol * 1000 mg/g = 4.1453 mg

Weighing the compound:

Carefully weigh out approximately 4.15 mg of NDT-30805 powder and place it in a sterile

microcentrifuge tube.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the NDT-30805
powder.

Ensuring complete dissolution:

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary.

Storage:

Aliquot the 10 mM stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months).[6] For short-term

storage (up to 1 month), -20°C is acceptable.
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Stock Solution Preparation

Calculate Mass

Weigh NDT-30805

Required amount

Add DMSO

Transfer to tube

Vortex to Dissolve

Ensure complete solubilization

Aliquot

Prevent freeze-thaw cycles

Store at -80°C

Long-term stability

Click to download full resolution via product page

Workflow for NDT-30805 stock solution preparation.

In Vitro Assay for NLRP3 Inflammasome Inhibition: IL-1β
Release in Human PBMCs
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This protocol provides a method to assess the inhibitory activity of NDT-30805 on NLRP3

inflammasome activation in human peripheral blood mononuclear cells (PBMCs) by measuring

the release of IL-1β.

Materials:

Human PBMCs

RPMI-1640 medium supplemented with 10% FBS, penicillin, and streptomycin

Lipopolysaccharide (LPS)

Adenosine triphosphate (ATP) or Nigericin

NDT-30805 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

96-well cell culture plates

Human IL-1β ELISA kit

Plate reader

Procedure:

Cell Seeding:

Isolate PBMCs from healthy human blood using density gradient centrifugation.

Resuspend PBMCs in complete RPMI-1640 medium.

Seed the cells in a 96-well plate at a density of 2 x 10⁵ cells/well.

Priming:

Prime the cells with LPS (e.g., 100 ng/mL) for 3-4 hours at 37°C in a 5% CO₂ incubator.

This step upregulates the expression of pro-IL-1β and NLRP3.
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Inhibitor Treatment:

Prepare serial dilutions of NDT-30805 in complete RPMI-1640 medium from the 10 mM

stock solution. Ensure the final DMSO concentration is below 0.1% to avoid cytotoxicity.

Add the diluted NDT-30805 or vehicle control (DMSO) to the primed cells and incubate for

30-60 minutes at 37°C.

Activation:

Activate the NLRP3 inflammasome by adding an activation signal such as ATP (e.g., 5

mM) or Nigericin (e.g., 10 µM) to the wells.

Incubate for an additional 30-60 minutes at 37°C.

Sample Collection and Analysis:

Centrifuge the plate to pellet the cells.

Carefully collect the cell culture supernatants.

Quantify the concentration of IL-1β in the supernatants using a human IL-1β ELISA kit

according to the manufacturer's instructions.

Determine the IC₅₀ value of NDT-30805 by plotting the IL-1β concentration against the

inhibitor concentration.

In Vitro Assay for NLRP3 Inflammasome Inhibition: ASC
Speck Formation in THP-1 Cells
This protocol describes a method to visualize and quantify the inhibition of NLRP3

inflammasome-dependent ASC (Apoptosis-associated speck-like protein containing a CARD)

speck formation using THP-1 ASC-GFP reporter cells.

Materials:

THP-1 ASC-GFP reporter cell line
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RPMI-1640 medium supplemented with 10% FBS, penicillin, and streptomycin

Phorbol 12-myristate 13-acetate (PMA) for differentiation (optional)

Lipopolysaccharide (LPS)

Nigericin

NDT-30805 stock solution (10 mM in DMSO)

Fluorescence microscope or high-content imaging system

96-well imaging plates

Procedure:

Cell Culture and Seeding:

Culture THP-1 ASC-GFP cells in complete RPMI-1640 medium.

Seed the cells in a 96-well imaging plate at an appropriate density.

For differentiated macrophage-like cells, treat with a low concentration of PMA (e.g., 25-

100 nM) for 24-48 hours, followed by a rest period in fresh medium.

Priming:

Prime the cells with LPS (e.g., 100 ng/mL) for 3-4 hours at 37°C to induce the expression

of NLRP3 and pro-IL-1β.

Inhibitor Treatment:

Add serial dilutions of NDT-30805 or vehicle control to the primed cells and incubate for

30-60 minutes.

Activation:

Activate the NLRP3 inflammasome with Nigericin (e.g., 10 µM) and incubate for 30-60

minutes.
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Imaging and Quantification:

Visualize the formation of fluorescent ASC specks using a fluorescence microscope.

Quantify the percentage of cells with ASC specks using automated image analysis

software or by manual counting.

Calculate the IC₅₀ of NDT-30805 for the inhibition of ASC speck formation.

Signaling Pathway
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NLRP3 inflammasome signaling pathway and the point of inhibition by NDT-30805.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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